Cas no 1805582-49-3 (Methyl 4-bromo-5-cyanonicotinate)

• Product Name: Methyl 4-bromo-5-cyanonicotinate
• CAS No: 1805582-49-3
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4900483
• Update Time: 2025-09-20

Methyl 4-bromo-5-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyanonicotinate

• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)6-4-11-3-5(2-10)7(6)9/h3-4H,1H3
• InChI Key： KFMLLGJUCGDUHN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.1
• Topological Polar Surface Area: 63